
"Methyl 4-hydroxypiperidine-2-carboxylate
hydrochloride" potential research applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
Methyl 4-hydroxypiperidine-2-

carboxylate hydrochloride

CAS No.: 337464-25-2

Cat. No.: B1504520

Get Quote

Technical Whitepaper: Methyl 4-
Hydroxypiperidine-2-Carboxylate HCl
A Pivotal Scaffold for Peptidomimetics and Drug
Discovery
Executive Summary
Methyl 4-hydroxypiperidine-2-carboxylate hydrochloride is a versatile, chiral building block

belonging to the pipecolic acid family. Structurally defined as a higher homologue of 4-

hydroxyproline, this compound offers a unique combination of a secondary amine, a secondary

alcohol, and a methyl ester. These three orthogonal functional handles make it a "privileged

scaffold" in medicinal chemistry, particularly for the synthesis of peptidomimetics, protease

inhibitors, and conformationally restricted alkaloids.

This guide provides a technical deep-dive into the structural properties, synthetic utility, and

therapeutic applications of this compound, designed for researchers in drug discovery and

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1504520#bc-rfq
https://www.benchchem.com/product/b1504520/docs?utm_src=pdf-body#methyl-4-hydroxypiperidine-2-carboxylate-hydrochloride-potential-research-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1504520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


organic synthesis.

Structural Properties & Stereochemistry[1]
The core utility of methyl 4-hydroxypiperidine-2-carboxylate lies in its ability to induce specific

conformational constraints when incorporated into a peptide backbone or small molecule drug.

Conformational Locking: Unlike the flexible glycine or alanine, the piperidine ring exists

predominantly in a chair conformation. This restricts the dihedral angles (

and

) of the peptide backbone, stabilizing secondary structures like

-turns or polyproline helices.

Stereochemical Diversity: The compound possesses two chiral centers (C2 and C4).

(2S, 4R): The trans isomer (analogous to natural L-4-hydroxyproline) places the

carboxylate and hydroxyl groups in pseudo-equatorial positions, often preferred for

stability.

(2S, 4S): The cis isomer creates a distinct spatial vector for the hydroxyl group, useful for

probing specific receptor pockets.

Solubility & Stability: Supplied as the hydrochloride salt, the compound exhibits enhanced

stability against oxidation and improved water solubility compared to the free base,

facilitating handling in aqueous coupling reactions.

Synthetic Utility: The "Divergent Hub"
This molecule acts as a synthetic hub.[1] Its three functional groups can be manipulated

orthogonally to access a vast chemical space.

A. Nitrogen Functionalization (N1)
The secondary amine is the most reactive site. It typically undergoes:

Protection: Fmoc, Boc, or Cbz protection is the first step for peptide synthesis applications.
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Reductive Amination: Reaction with aldehydes allows the introduction of diverse alkyl chains,

crucial for optimizing lipophilicity (LogP).

B. Oxygen Functionalization (C4)
The C4-hydroxyl group is a "handle" for diversity:

Mitsunobu Reaction: Inversion of configuration at C4 to introduce aryl ethers or thioethers.

Oxidation: Conversion to the ketone (4-oxopipecolic acid derivative) allows for subsequent

reductive amination, converting the alcohol to an amine (4-aminopiperidine scaffold).

Fluorination: Treatment with DAST converts the C-OH to C-F, a common bioisosteric

replacement to block metabolism and modulate pKa.

C. Carboxylate Manipulation (C2)
Hydrolysis: Saponification yields the free acid (4-hydroxypipecolic acid) for peptide coupling.

Reduction: Conversion to the primary alcohol (2-hydroxymethyl piperidine) generates

scaffolds for local anesthetics.

Visualizing the Synthetic Workflow
The following diagram illustrates the divergent pathways available from this single scaffold.
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Caption: Divergent synthetic pathways transforming the core scaffold into high-value

pharmacological targets.

Applications in Drug Design[2][3]
Peptidomimetics & Protease Inhibitors
By substituting proline with 4-hydroxypipecolic acid derivatives, researchers can increase the

metabolic stability of peptide drugs. The expanded ring size (6-membered vs. 5-membered

proline) alters the peptide's cis/trans isomerization rate, often locking the bioactive

conformation required to inhibit proteases (e.g., Thrombin, HCV NS3/4A).

Natural Product Synthesis
This scaffold is a direct precursor to Palinurin and other furanosesterterpenes. The (2S, 4R)

isomer is naturally occurring in Calliandra plants and exhibits intrinsic anti-diabetic activity by

lowering lipid peroxidation [1].

Beta-Lactamase Inhibitors
Chiral piperidine carboxylates are structural cousins to the diazabicyclooctane cores found in

next-generation beta-lactamase inhibitors (e.g., Avibactam). They serve as critical

intermediates in exploring non-beta-lactam scaffolds that resist bacterial hydrolysis [2].

Experimental Protocols
Protocol A: Preparation of N-Boc-4-Hydroxypipecolic Acid (Free
Acid)
Target: To prepare the coupling-ready acid from the methyl ester HCl salt.

Protection:

Dissolve Methyl 4-hydroxypiperidine-2-carboxylate HCl (10 mmol) in DCM (50 mL).

Add

(2.5 eq) followed by

(1.1 eq) at 0°C.
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Stir at RT for 4 hours. Wash with 1N HCl and brine. Dry (

) and concentrate.

Hydrolysis:

Dissolve the crude N-Boc ester in THF/MeOH/Water (3:1:1).

Add LiOH (2.0 eq) and stir at RT for 2 hours (Monitor by TLC).

Critical Step: Acidify carefully to pH 3-4 with 1N HCl. Extract with EtOAc.[2]

Note: The product is water-soluble; avoid over-acidification or using minimal organic

solvent for extraction.

Protocol B: Mitsunobu Inversion at C4
Target: To create a 4-phenoxy ether with inverted stereochemistry.

Reagents: N-Boc-Methyl ester derivative (1.0 eq), Phenol (1.2 eq),

(1.2 eq).

Procedure:

Dissolve reagents in anhydrous THF under Nitrogen.

Cool to 0°C. Add DEAD or DIAD (1.2 eq) dropwise over 15 minutes.

Stir at RT overnight.

Purification:

Concentrate and triturate with cold ether to precipitate phosphine oxide.

Purify filtrate via silica gel chromatography (Hexane/EtOAc gradient).

Quantitative Data Summary
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Property Value / Description Relevance

Molecular Weight 195.64 g/mol
Fragment-based drug design

(Rule of 3 compliant)

Form Hydrochloride Salt
High water solubility, long

shelf-life

Chirality (2S, 4R) or (2S, 4S)
Critical for receptor

stereoselectivity

pKa (Acid) ~2.2 (Predicted)
Carboxylate deprotonation for

coupling

pKa (Base) ~9.0 (Piperidine)
Requires base for

neutralization in synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1504520/docs#methyl-4-hydroxypiperidine-2-
carboxylate-hydrochloride-potential-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check
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